3-(4-Chlorophenyl)-6-(2-oxopropyl)triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(4-chlorophenyl)-6-(2-oxopropyl)triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C13H10ClN5O2/c1-8(20)6-18-7-15-12-11(13(18)21)16-17-19(12)10-4-2-9(14)3-5-10/h2-5,7H,6H2,1H3
• InChI Key: MZJCCEQWZATKDA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C=NC2=C(C1=O)N=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C13H10ClN5O2
• Molecular Weight: 303.70 g/mol

Description

3-(4-Chlorophenyl)-6-(2-oxopropyl)triazolo[4,5-d]pyrimidin-7-one is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. It belongs to the class of pyrimidine derivatives and exhibits a unique mechanism of action.

Scientific Research Applications

Synthesis of Novel Compounds

Research on 3-(4-Chlorophenyl)-6-(2-oxopropyl)triazolo[4,5-d]pyrimidin-7-one and its derivatives primarily focuses on the synthesis of novel compounds with potential biological activities. For example, the heteroaromatization with 4-Hydroxycoumarin led to the synthesis of new pyrano[2,3-d]pyrimidines, [1,2,4]triazolo[1,5-c]pyrimidines, and pyrimido[1,6-b]-[1,2,4]triazine derivatives, showcasing the chemical versatility and potential for creating bioactive molecules (El-Agrody et al., 2001).

Antimicrobial Activity

Some derivatives synthesized from the core structure of 3-(4-Chlorophenyl)-6-(2-oxopropyl)triazolo[4,5-d]pyrimidin-7-one have been evaluated for their antimicrobial properties. For instance, the study by Prasanna Kumara et al. demonstrated that certain 5-chloro-8-bromo-3-aryl-1,2,4-triazolo[4,3-c]pyrimidines exhibited variable and modest activities against clinically isolated strains of bacteria and fungi, indicating the compound's potential as a framework for developing antimicrobial agents (Prasanna Kumara et al., 2013).

Anticancer and Antimalarial Activity

The triazolopyrimidines, a class related to 3-(4-Chlorophenyl)-6-(2-oxopropyl)triazolo[4,5-d]pyrimidin-7-one, have been explored for their unique mechanism of tubulin inhibition, presenting a novel approach to anticancer therapy. These compounds promote tubulin polymerization in vitro without competing with paclitaxel, offering a promising direction for overcoming resistance in cancer treatment (Zhang et al., 2007). Additionally, derivatives of the core structure have shown antimalarial effects, providing a basis for developing new treatments for malaria (Werbel et al., 1973).

Structural and Vibrational Analysis

Detailed structural, vibrational, and quantum chemical analyses of novel antimycobacterial compounds related to 3-(4-Chlorophenyl)-6-(2-oxopropyl)triazolo[4,5-d]pyrimidin-7-one have been conducted. These studies offer insights into the molecular properties and stability of these compounds, which, along with their antimycobacterial activity, highlight their potential as candidates for further development as antimycobacterial agents (Wojciechowski & Płoszaj, 2020).